Cas no 2680794-91-4 (tert-butyl N-{6-cyano-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}carbamate)

• Product Name: tert-butyl N-{6-cyano-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}carbamate
• CAS No: 2680794-91-4
• MF: C₁₃H₁₅N₅O₂
• MW: 273.290501832962
• CID: 6043027
• PubChem ID: 165941514
• Update Time: 2025-10-25

tert-butyl N-{6-cyano-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{6-cyano-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}carbamate
• 2680794-91-4
• EN300-28283967

• Inchi： 1S/C13H15N5O2/c1-8-5-10-15-7-9(6-14)11(18(10)17-8)16-12(19)20-13(2,3)4/h5,7H,1-4H3,(H,16,19)
• InChI Key： HZQUGXONPCVSDL-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)C=NC2=CC(C)=NN12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.12257474g/mol
• Monoisotopic Mass: 273.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.3Ų

Additional information on tert-butyl N-{6-cyano-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}carbamate

Introduction to Tert-butyl N-{6-cyano-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}carbamate (CAS No. 2680794-91-4)

Tert-butyl N-{6-cyano-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}carbamate, identified by its CAS number 2680794-91-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a cyano group at the 6-position and a carbamate moiety at the 7-position further enhances its pharmacological potential, making it a promising candidate for further investigation in drug discovery.

The structure of tert-butyl N-{6-cyano-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}carbamate exhibits a unique arrangement of functional groups that contribute to its reactivity and biological interactions. The cyano group (–CN) is a well-known electron-withdrawing substituent, which can influence the electronic properties of the molecule and potentially modulate its binding affinity to biological targets. On the other hand, the carbamate group (–NHCOO–) introduces a polar and hydrophilic region, which may enhance solubility and bioavailability. The tert-butyl group (–C(CH₃)₃) at the nitrogen atom provides steric hindrance, which can be crucial for optimizing interactions with biological receptors.

In recent years, there has been a growing interest in pyrazolo[1,5-a]pyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. These compounds have shown promise as kinase inhibitors, antiviral agents, and anticancer drugs. Specifically, modifications at the 6- and 7-positions of the pyrazolo[1,5-a]pyrimidine core have been extensively studied to improve pharmacokinetic properties and target specificity. The tert-butyl N-{6-cyano-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}carbamate structure aligns with this trend, offering a unique combination of functional groups that may confer advantageous biological activities.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein kinases, which are critical enzymes involved in cell signaling pathways. Dysregulation of these pathways is often associated with various diseases, including cancer. Preclinical studies have suggested that pyrazolo[1,5-a]pyrimidine derivatives can selectively inhibit specific kinases by binding to their active sites. The cyano group and the carbamate moiety in tert-butyl N-{6-cyano-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}carbamate are positioned to interact with key residues in the kinase domain, potentially leading to potent inhibition.

Moreover, the tert-butyl group at the nitrogen atom may enhance the compound's stability and reduce metabolic degradation, thereby improving its bioavailability. This structural feature is particularly important for drug candidates that require prolonged circulation times to achieve therapeutic effects. Additionally, the methyl group at the 2-position of the pyrazolo ring can influence electronic distribution and steric properties, further fine-tuning the molecule's interaction with biological targets.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and binding affinities. Virtual screening techniques have been employed to identify potential hits from large compound libraries. In this context, tert-butyl N-{6-cyano-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}carbamate has emerged as a promising candidate based on its predicted interactions with protein kinase targets. These computational studies provide valuable insights into the compound's binding mode and highlight its potential as a lead structure for further optimization.

In vitro studies have begun to explore the biological activity of this compound across various cellular assays. Initial results suggest that it exhibits significant inhibitory effects on certain protein kinases at submicromolar concentrations. These findings are particularly encouraging given the increasing demand for selective kinase inhibitors in oncology research. The ability of tert-butyl N-{6-cyano-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}carbamate to modulate kinase activity without affecting other cellular processes underscores its therapeutic potential.

The development of novel drug candidates often involves iterative optimization processes to improve potency, selectivity, and pharmacokinetic profiles. The structural features of tert-butyl N-{6-cyano-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}carbamate provide multiple opportunities for such optimizations. For instance, modifications to the cyano group or the carbamate moiety could enhance binding affinity or alter metabolic stability. Additionally, exploring different substituents at the 2-position or other positions on the pyrazolo ring may uncover new analogs with improved properties.

Collaborative efforts between synthetic chemists and biologists are essential for advancing drug discovery projects like this one. Synthetic chemists play a crucial role in developing efficient synthetic routes to produce complex molecules like tert-butyl N-{6-cyano-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}carbamate in high purity. Meanwhile, biologists conduct rigorous assays to evaluate biological activity and mechanism of action. This interdisciplinary approach ensures that promising candidates are thoroughly characterized before moving into preclinical development.

The future prospects for this compound are bright given its unique structural features and promising preclinical data. Further studies are needed to elucidate its mechanism of action and assess its safety profile in animal models. If these early findings translate into clinical success, tert-butyl N-{6-cyano-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}carbamate could represent a significant advancement in treating diseases driven by abnormal kinase activity.

In conclusion,Tert-butyl N-{6-cyano-2-methylpyrazolo[1,5-a]pyrimidin-7-y l}carbamate (CAS No. 2680794-91-4) is a structurally intriguing compound with potential applications in pharmaceutical research. Its combination of functional groups makes it an attractive candidate for developing novel kinase inhibitors or other therapeutic agents targeting specific disease pathways.